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Compound of Interest

Compound Name: 19-O-Acetylchaetoglobosin A

Cat. No.: B15604948

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the analytical techniques and protocols

for the comprehensive characterization of 19-O-Acetylchaetoglobosin A, a cytochalasan

alkaloid. The information is intended to guide researchers in the structural elucidation, purity

assessment, and quantification of this fungal metabolite.

Overview of 19-O-Acetylchaetoglobosin A
19-O-Acetylchaetoglobosin A is a derivative of Chaetoglobosin A, a mycotoxin produced by

various fungi, including species of Chaetomium and Acremonium.[1][2] Like other

cytochalasans, it exhibits a range of biological activities, including cytotoxic and actin

polymerization inhibitory effects.[1] Accurate characterization is crucial for its study and

potential development in various research fields.
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Property Description

Appearance Yellow solid

Molecular Formula C₃₄H₃₈N₂O₆

Molecular Weight 570.7 g/mol

Solubility
Soluble in DMSO, acetone, dichloromethane,

and methanol. Fairly soluble in water.[2]

Purity Typically >95% by HPLC

Analytical Techniques and Protocols
A combination of spectroscopic and chromatographic techniques is employed for the definitive

characterization of 19-O-Acetylchaetoglobosin A.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the cornerstone for the structural elucidation of 19-O-
Acetylchaetoglobosin A, providing detailed information about the carbon-hydrogen

framework.

Experimental Protocol:

Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.5-0.7 mL

of deuterated chloroform (CDCl₃).

Instrumentation: Utilize a high-field NMR spectrometer (e.g., 500 MHz or higher) equipped

with a cryoprobe for enhanced sensitivity.

¹H NMR Acquisition:

Pulse Program: Standard single-pulse experiment (e.g., zg30 on Bruker instruments).

Spectral Width: 0-12 ppm.

Acquisition Time: ~2-3 seconds.
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Relaxation Delay: 1-2 seconds.

Number of Scans: 16-64, depending on the sample concentration.

¹³C NMR Acquisition:

Pulse Program: Proton-decoupled single-pulse experiment (e.g., zgpg30 on Bruker

instruments).

Spectral Width: 0-220 ppm.

Acquisition Time: ~1-2 seconds.

Relaxation Delay: 2-5 seconds.

Number of Scans: 1024-4096, due to the lower natural abundance and sensitivity of the

¹³C nucleus.

2D NMR Experiments: Acquire standard 2D NMR spectra, including COSY (Correlation

Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC

(Heteronuclear Multiple Bond Correlation) to establish connectivity and assign all proton and

carbon signals unequivocally.

Data Processing: Process the acquired data using appropriate NMR software (e.g.,

MestReNova, TopSpin). Apply Fourier transformation, phase correction, baseline correction,

and referencing to the residual solvent peak (CDCl₃: δH 7.26 ppm, δC 77.16 ppm).

¹H and ¹³C NMR Spectroscopic Data (in CDCl₃):
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Position ¹³C Chemical Shift (δC)
¹H Chemical Shift (δH,
multiplicity, J in Hz)

1 173.3 -

2 - 5.74 (s, NH)

3 52.4 3.80 (dt, J=7.2, 3.5)

4 47.4 2.93 (m)

5 36.3 1.86 (m)

6 57.9 -

7 62.3 2.80 (d, J=5.2)

8 48.6 2.15 (dd, J=9.7, 5.0)

9 63.2 -

10 34.1 2.67 (dd, J=14.6, 7.7), 2.91 (m)

11 13.5 1.25 (d, J=7.3)

12 19.9 1.30 (s)

13 128.3 -

14 133.4 5.20 (ddd, J=15.1, 10.8, 3.9)

15 41.5
2.05 (dt, J=13.8, 11.0), 2.27

(m)

16 32.2 2.46 (m)

16' 20.81 1.02 (d, J=6.9)

17 142.6 5.71 (dd, J=9.0, 1.3)

18 127.9 -

18' 11.7 1.47 (d, J=1.3)

19 83.3 5.93 (s)

20 195.0 -
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21 133.2 6.09 (ddd, J=15.2, 9.8, 1.3)

22 134.8
6.39 (br d, J=16.8), 7.58 (d,

J=16.8)

23 196.8 -

24 170.1 -

25 20.84 2.20 (s)

1' - 8.20 (br s, NH)

2' 123.5 7.01 (d, J=2.2)

3' 110.2 -

3a' 127.0 -

4' 118.3 7.50 (d, J=7.7)

5' 122.6 7.15 (dd, J=6.9, 7.3)

6' 120.1 7.21 (dd, J=6.9, 8.2)

7' 111.7 7.37 (d, J=8.2)

7a' 136.3 -

Mass Spectrometry (MS)
Mass spectrometry is employed to determine the molecular weight and elemental composition

of 19-O-Acetylchaetoglobosin A, and to gain structural information through fragmentation

analysis.

Experimental Protocol:

Sample Preparation: Prepare a dilute solution of the compound (approximately 10-50 µg/mL)

in a suitable solvent such as methanol or acetonitrile.

Instrumentation: Utilize a high-resolution mass spectrometer, such as a Quadrupole Time-of-

Flight (Q-TOF) or Orbitrap instrument, equipped with an Electrospray Ionization (ESI) source.
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Full Scan MS Acquisition (Positive Ion Mode):

Ionization Mode: ESI+.

Capillary Voltage: 3.5 - 4.5 kV.

Cone Voltage: 20 - 40 V.

Source Temperature: 100 - 120 °C.

Desolvation Temperature: 250 - 350 °C.

Desolvation Gas Flow: 600 - 800 L/hr.

Mass Range: m/z 100 - 1000.

Tandem MS (MS/MS) Acquisition:

Select the protonated molecule [M+H]⁺ as the precursor ion.

Collision Gas: Argon.

Collision Energy: Apply a ramp of collision energies (e.g., 10-40 eV) to induce

fragmentation and obtain a comprehensive fragmentation pattern. Diagnostic fragment

ions for chaetoglobosins are often observed at m/z 130.0648 and 185.0704.[3][4]

Data Analysis: Process the data using the instrument's software. Determine the accurate

mass of the molecular ion and calculate the elemental composition. Analyze the

fragmentation pattern to confirm the structure.

High-Resolution Mass Spectrometry Data:

Ion Calculated m/z Found m/z

[M+H]⁺ 571.2803 (for C₃₄H₃₉N₂O₆) 571.2803

High-Performance Liquid Chromatography (HPLC)
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HPLC is a critical technique for assessing the purity of 19-O-Acetylchaetoglobosin A and for

its quantification. A reversed-phase method is typically employed.

Experimental Protocol:

Sample Preparation: Accurately weigh and dissolve the sample in a suitable solvent (e.g.,

methanol or acetonitrile) to a known concentration (e.g., 1 mg/mL). Further dilute as

necessary for analysis.

Instrumentation: Use an HPLC system equipped with a UV-Vis or Diode Array Detector

(DAD).

Chromatographic Conditions:

Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Gradient: A linear gradient from 40% B to 100% B over 20-30 minutes.

Flow Rate: 1.0 mL/min.

Column Temperature: 25-30 °C.

Detection Wavelength: Monitor at 220 nm and 280 nm.

Data Analysis: Integrate the peak area of 19-O-Acetylchaetoglobosin A to determine its

purity (as a percentage of the total peak area) or to quantify it against a standard curve.

X-ray Crystallography
While no specific crystal structure of 19-O-Acetylchaetoglobosin A has been reported, X-ray

crystallography of related chaetoglobosins has been achieved and provides the most definitive

three-dimensional structural information.[5]

General Protocol for Crystallization:
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Purification: The compound must be of high purity (>98%) for successful crystallization.

Solvent Selection: Screen a variety of solvents and solvent systems to find conditions where

the compound has moderate solubility.

Crystallization Techniques:

Slow Evaporation: Dissolve the compound in a suitable solvent in a loosely covered vial

and allow the solvent to evaporate slowly over several days to weeks.

Vapor Diffusion: Dissolve the compound in a small amount of a relatively good solvent and

place this in a sealed container with a larger volume of a poor solvent (in which the

compound is insoluble). The slow diffusion of the poor solvent vapor into the good solvent

will induce crystallization.

Crystal Mounting and Data Collection: Once suitable single crystals are obtained, they can

be mounted on a goniometer and subjected to X-ray diffraction analysis. The resulting

diffraction pattern is used to solve the crystal structure.
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Caption: General workflow for the characterization of 19-O-Acetylchaetoglobosin A.
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Caption: Key structural features of 19-O-Acetylchaetoglobosin A for characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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